[3-(ethoxycarbonylamino)phenyl] N-hydroxy-N-phenylcarbamate

• CAS No.: 61137-76-6
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol
• IUPAC Name: [3-(ethoxycarbonylamino)phenyl] N-hydroxy-N-phenylcarbamate
• InChI: InChI=1S/C16H16N2O5/c1-2-22-15(19)17-12-7-6-10-14(11-12)23-16(20)18(21)13-8-4-3-5-9-13/h3-11,21H,2H2,1H3,(H,17,19)
• InChI Key: RZDBZHAHCQESKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=CC=C1)OC(=O)N(C2=CC=CC=C2)O

Description

[3-(ethoxycarbonylamino)phenyl] N-hydroxy-N-phenylcarbamate: is a chemical compound with a complex structure that includes both ethoxycarbonyl and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(ethoxycarbonylamino)phenyl] N-hydroxy-N-phenylcarbamate typically involves the reaction of 3-(ethoxycarbonylamino)phenyl isocyanate with N-hydroxy-N-phenylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the temperature maintained at around 0-5°C to prevent any side reactions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl groups, leading to the formation of quinones.

Reduction: Reduction reactions can convert the nitro groups to amines.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the phenyl groups can be substituted with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium tr